Cas no 4430-31-3 (Octahydro-2H-chromen-2-one)

• Product Name: Octahydro-2H-chromen-2-one
• CAS No: 4430-31-3
• MF: C₉H₁₄O₂
• MW: 154.2063
• MDL: MFCD00221714
• CID: 45045
• Update Time: 2023-11-22

Octahydro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• Octahydrocoumarin
• Octahydro-2H-1-benzopyran-2-one
• 3,4,4a,5,6,7,8,8a-octahydrochromen-2-one
• 1-oxadecal-2-one
• 2H-1-Benzopyran-2-one,octahydro
• Bicyclononalactone
• COUMARIN,OCTAHYDRO
• Cyclohexyl lactone
• EINECS 224-623-4
• FEMA No. 3791
• hexahydrocoumarin
• Octahydro-1-benzopyran-2-one
• octahydro-2H-chromen-2-one
• octahydrochromen-2-one
• octahydro-coumari
• octahydro-2h-1-benzopyran-2-on
• Cyclohexyllactone
• 2H-1-Benzopyran-2-one, octahydro-
• COUMARIN, OCTAHYDRO-
• MSFLYJIWLHSQLG-UHFFFAOYSA-N
• perhydrocoumarin
• octahydrocoumarine
• octahydro-coumarin
• Octahydrocoumarin, 8CI
• Octahydro-2H-chromen-2-one #
• Octahydro-2H-chromen-2-one

• MDL： MFCD00221714
• Inchi： 1S/C9H14O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h7-8H,1-6H2
• InChI Key： MSFLYJIWLHSQLG-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C12[H])=O

Computed Properties

• Exact Mass: 154.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.092 g/mL at 25 °C(lit.)
• Boiling Point: 145°C at 16 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.492(lit.)
• PSA: 26.30000
• LogP: 1.88220
• FEMA: 3791 | OCTAHYDROCOUMARIN

Octahydro-2H-chromen-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：2
• RTECS：GN8261500
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans